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Compound of Interest

Compound Name: 4-Methylbenzenesulfonate

Cat. No.: B104242

An In-depth Technical Guide to 4-
Methylbenzenesulfonate

This technical guide provides a comprehensive overview of 4-methylbenzenesulfonate, with a
primary focus on Methyl 4-methylbenzenesulfonate, a key reagent in organic synthesis. The
term "4-methylbenzenesulfonate” can refer to various salts and esters of 4-
methylbenzenesulfonic acid (p-toluenesulfonic acid). For clarity, this document will center on
the methyl ester, Methyl 4-methylbenzenesulfonate (also known as methyl tosylate), due to
its widespread use in research and industry. Information regarding the common salt, Sodium 4-
methylbenzenesulfonate, is also included for comparative purposes.

This guide is intended for researchers, scientists, and professionals in the field of drug
development and other areas of chemical synthesis.

Compound Identification and Molecular Structure

Methyl 4-methylbenzenesulfonate is an organic compound with the CAS number 80-48-8.[1]
[2] It is the methyl ester of p-toluenesulfonic acid. The molecular structure consists of a
benzene ring substituted with a methyl group and a methylsulfonate group at the para (4)
position.

Sodium 4-methylbenzenesulfonate is the sodium salt of p-toluenesulfonic acid, with the CAS
number 657-84-1. It is a white, water-soluble solid.
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The molecular structure of Methyl 4-methylbenzenesulfonate is characterized by the
presence of the tosyl group (CH3zCsH4SO32), which is an excellent leaving group in nucleophilic
substitution reactions.

Physicochemical Properties

The following table summarizes the key quantitative data for Methyl 4-
methylbenzenesulfonate.

Property Value

CAS Number 80-48-8

Molecular Formula CsH1003S

Molecular Weight 186.23 g/mol

Appearance White to slightly yellow low melting solid or liquid

Melting Point 25-29 °C

Boiling Point 292 °C at 760 mmHg; 144-145 °C at 5 mmHg

Density 1.234 g/mL at 25 °C

Solubility Soluble in ethanol, ether,. benzene, chloroform,
and methanol. Insoluble in water.

Refractive Index 1.5172 (at 20 °C)

Vapor Pressure 1 mmHg at 20 °C

Experimental Protocols

Methyl 4-methylbenzenesulfonate is a widely used methylating agent in organic synthesis.[3]
Below is a detailed experimental protocol for its synthesis.

Synthesis of Methyl 4-methylbenzenesulfonate

This protocol is adapted from a well-established method for the esterification of p-
toluenesulfonyl chloride.
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Materials:

 p-Toluenesulfonyl chloride

o Methanol (90-95%)

e Sodium hydroxide (25% aqueous solution)

» Benzene (for extraction)

e Potassium carbonate (5% aqueous solution)

e Water

¢ Round-bottomed flask

e Mechanical stirrer

e Separatory funnel

e |ce-salt bath

Distillation apparatus

Procedure:

e Reaction Setup: In a round-bottomed flask equipped with a mechanical stirrer and placed in
an ice-salt bath, add 1 kg of 90-95% methanol.

» Addition of Reactant: While stirring, add 1 kg of powdered, pure p-toluenesulfonyl chloride to
the methanol.

o Base Addition: From a separatory funnel, slowly add 840 g of a 25% sodium hydroxide
solution dropwise. Maintain the reaction temperature between 23-27 °C for optimal results.

o Neutralization and Separation: After the addition of the sodium hydroxide solution is
complete, test the reaction mixture with litmus paper. If it is not alkaline, add more sodium
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hydroxide solution until a neutral pH is achieved. Allow the mixture to stand for several
hours, during which the ester will separate as a lower layer.

o Work-up:
o Siphon off the upper methanol layer.
o Wash the remaining ester with water to remove any residual salt.

o If aniron stirrer was used, wash with 5% hydrochloric acid to remove any iron
contaminants.

o Subsequently, wash the ester with a 5% sodium carbonate solution followed by a final
wash with water.

o Extraction and Drying: The upper layer from the initial separation can be extracted with
benzene. The benzene extract is then combined with the lower ester layer. This combined
organic phase is washed sequentially with water and a 5% potassium carbonate solution.
The organic layer is then dried.

« Purification: The final product is purified by distillation under reduced pressure.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of Methyl 4-
methylbenzenesulfonate.

Synthesis of Methyl 4-methylbenzenesulfonate
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Caption: Workflow for the synthesis of Methyl 4-methylbenzenesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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